Cas no 15900-09-1 (3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-)
![3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- structure](https://www.kuujia.com/scimg/cas/15900-09-1x300.png)
15900-09-1 structure
Product Name:3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-
CAS No:15900-09-1
Molecular Formula:C15H19N3O
Molecular Weight:257.33086
CID:146352
PubChem ID:3038061
3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl-
- (4E)-4-(dimethylaminomethylidene)-2-phenyl-5-propylpyrazol-3-one
- 4-[(Dimethylamino)methylene]-1-phenyl-3-propyl-2-pyrazolin-5-one
- 5-25-14-00541 (Beilstein Handbook Reference)
- BRN 0797939
- 4-Dimethylaminomethylene-1-phenyl-3-propyl-2-pyrazolin-5-one
- 2-Pyrazolin-5-one, 4-dimethylaminomethylene-1-phenyl-3-propyl-
- 15900-09-1
-
- InChIKey: CUWKTMCUQYDTED-QBFSEMIESA-N
- Inchi: InChI=1S/C15H19N3O/c1-4-8-14-13(11-17(2)3)15(19)18(16-14)12-9-6-5-7-10-12/h5-7,9-11H,4,8H2,1-3H3/b13-11-
- SMILES: CN(/C=C1/C(CCC)=NN(C2C=CC=CC=2)C/1=O)C
Computed Properties
- Exact Mass: 257.15297
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 257.152812238g/mol
- Heavy Atom Count: 19
- Complexity: 392
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
3H-Pyrazol-3-one,4-[(dimethylamino)methylene]-2,4-dihydro-2-phenyl-5-propyl- Related Literature
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